Cas no 28453-34-1 (Hexadecanoic acid,cyclic methylene deriv.)

Hexadecanoic acid,cyclic methylene deriv. structure
28453-34-1 structure
Product Name:Hexadecanoic acid,cyclic methylene deriv.
CAS No:28453-34-1
MF:C17H32O2
MW:268.434785842896
CID:265358
PubChem ID:152958
Update Time:2025-04-19

Hexadecanoic acid,cyclic methylene deriv. Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,cyclic methylene deriv.
    • LMFA01030284
    • C17:1n-1
    • 28453-34-1
    • FT-0737244
    • DTXSID60951100
    • CHEBI:187522
    • CS-0454556
    • SCHEMBL2202967
    • Hexadecanoic acid, methylene- (VAN)
    • heptadec-16-enoic acid
    • 16-HEPTADECENOICACID
    • 16-heptadecenoic acid
    • MFCD00040781
    • 16-heptadecenecarboxylic acid
    • Methylenehexadecanoic acid
    • 65119-97-3
    • A834979
    • Inchi: 1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2H,1,3-16H2,(H,18,19)
    • InChI Key: KMWWFKLFHOTNEH-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCC=C)=O

Computed Properties

  • Exact Mass: 268.24
  • Monoisotopic Mass: 268.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.898
  • Melting Point: 55-56°C
  • Boiling Point: 381.4 °C at 760 mmHg
  • Flash Point: 278.2 °C
  • Refractive Index: 1.461
  • PSA: 37.30000
  • LogP: 5.71840

Hexadecanoic acid,cyclic methylene deriv. Related Literature

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